Cas no 477851-82-4 (METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE)

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE is a heterocyclic compound featuring both furan and thiophene moieties, linked by an aminocarbonyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The ester functionality enhances solubility and facilitates further derivatization, while the aminocarbonyl group offers a versatile site for nucleophilic reactions. Its well-defined molecular architecture ensures consistent performance in cross-coupling and condensation reactions. The compound’s stability under standard conditions and high purity make it suitable for precision applications in research and industrial processes.
METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE structure
477851-82-4 structure
Product Name:METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE
CAS No:477851-82-4
MF:C11H9NO4S
MW:251
MDL:MFCD00139407
CID:3028464
Update Time:2025-10-07

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE
    • MDL: MFCD00139407
    • Inchi: InChI=1S/C11H9NO4S/c1-15-11(14)9-6(4-5-17-9)7-2-3-8(16-7)10(12)13/h2-5H,1H3,(H2,12,13)
    • InChI Key: BMFPTCJZPSYBKD-UHFFFAOYSA-N
    • SMILES: COC(=O)c1c(ccs1)c2ccc(o2)C(=O)N

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 161-165℃
  • Boiling Point: 410.5±45.0 °C at 760 mmHg
  • Flash Point: 202.0±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE Security Information

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE Pricemore >>

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Additional information on METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE: A Comprehensive Overview

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE, also known by its CAS number 477851-82-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The molecular structure of METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE comprises a thiophene ring fused with a methyl ester group and a substituted furan moiety. The presence of the amino carbonyl group within the furan ring introduces interesting electronic properties, making this compound a valuable candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents. The incorporation of the amino carbonyl group in this compound further enhances its potential as a bioactive molecule. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic interventions.

In addition to its pharmacological applications, METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE has shown promise in materials science. Its unique electronic configuration makes it a suitable candidate for use in organic electronics, particularly in the development of conductive polymers and optoelectronic devices. Recent advancements in this field have demonstrated improved performance metrics when this compound is incorporated into device architectures.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized various synthetic pathways, including coupling reactions and cyclizations, to streamline the production process. These advancements have not only improved the scalability of synthesis but also reduced production costs, making this compound more accessible for large-scale applications.

From an environmental perspective, the ecological impact of METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE has been a subject of recent investigations. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use and environmental release. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, aligning with current sustainability goals.

In conclusion, METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile properties continue to drive innovative research directions, positioning it as a key player in future technological advancements.

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